Cas no 903556-25-2 (Urea, N-[4-(aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1))

• Product Name: Urea, N-[4-(aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1)
• CAS No: 903556-25-2
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6450186
• Update Time: 2025-11-01

Urea, N-[4-(aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Aminomethyl)phenyl]-3-methylurea
• Urea, N-[4-(aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1)

• Inchi： 1S/C9H13N3O.ClH/c1-11-9(13)12-8-4-2-7(6-10)3-5-8;/h2-5H,6,10H2,1H3,(H2,11,12,13);1H
• InChI Key： LOKPGKFKXBJGIA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CN)=CC=1)C(=O)NC.Cl

Additional information on Urea, N-[4-(aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1)

Urea, N-[4-(Aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 903556-25-2, commonly referred to as Urea, N-[4-(Aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1), is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a salt of a urea derivative, where the urea moiety is substituted with specific groups that confer unique chemical and biological properties. The hydrochloride (1:1) designation indicates that the compound exists in its salt form with hydrochloric acid, maintaining a 1:1 molar ratio between the base and the acid.

Urea derivatives have long been recognized for their versatility in chemical synthesis and their potential applications in drug design. The substitution pattern of this compound, particularly the presence of an aminomethylphenyl group and a methyl group on the urea backbone, plays a crucial role in determining its reactivity, solubility, and biological activity. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic properties, making this compound a valuable tool in medicinal chemistry.

From a structural perspective, Urea, N-[4-(Aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1) exhibits a planar geometry due to the resonance stabilization within the urea group. The 4-(aminomethyl)phenyl substituent introduces aromaticity and additional hydrogen bonding capabilities, while the methyl group provides steric bulk and enhances lipophilicity. These features collectively influence the compound's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for therapeutic interventions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such urea derivatives. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions. These developments underscore the growing emphasis on sustainable practices in chemical manufacturing.

In terms of applications, Urea, N-[4-(Aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1) has found utility in various domains. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting diseases such as cancer and inflammation. Its ability to act as a scaffold for drug design allows chemists to introduce additional functional groups that enhance potency and selectivity. Furthermore, this compound has been investigated for its potential as a catalyst in organic reactions, particularly those involving carbonyl compounds.

Recent research has also delved into the biodegradation and environmental impact of this compound. Studies have shown that under specific conditions, it undergoes hydrolysis to yield less complex molecules, which are more readily metabolized by microbial communities. This information is critical for assessing its safety profile and ensuring compliance with regulatory standards regarding chemical waste management.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of Urea, N-[4-(Aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1). These methods provide detailed insights into molecular composition and stereochemistry, which are essential for quality control in industrial settings.

In conclusion, Urea, N-[4-(Aminomethyl)phenyl]-N′-methyl-, hydrochloride (1:1) stands out as a significant entity within the realm of organic chemistry due to its unique structure and diverse applications. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial contexts.